Cas no 6488-89-7 (1H-Benzimidazole,6-methyl-2-(1H-pyrazol-1-yl)-)

1H-Benzimidazole,6-methyl-2-(1H-pyrazol-1-yl)- Properties

Names and Identifiers

• 1H-Benzimidazole,6-methyl-2-(1H-pyrazol-1-yl)-
• 1H-Benzimidazole,5-methyl-2-(1H-pyrazol-1-yl)-(9CI)
• Benzimidazole, 5(or6)-methyl-2-pyrazol-1-yl- (7CI)
• Benzimidazole, 5-methyl-2-pyrazol-1-yl- (8CI)
• 6488-89-7
• 5-methyl-2-(1H-pyrazol-1-yl)-1H-benzo[d]imidazole
• +Expand

• InChIKey： DYGYANMJWJVBSY-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10N4/c1-8-3-4-9-10(7-8)14-11(13-9)15-6-2-5-12-15/h2-7H,1H3,(H,13,14)
• SMILES： CC1=CC2=C(C=C1)N=C(N2)N3C=CC=N3

Computed Properties

• Exact Mass: 198.0907
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 198.091
• Heavy Atom Count: 15
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.5